1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one

• IUPAC Name: 1-(2-chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one
• InChI: InChI=1S/C15H16ClN3O2/c16-12-4-1-2-6-14(12)19-7-3-5-13(15(19)20)17-8-11-9-21-10-18-11/h1-2,4,6,9-10,13,17H,3,5,7-8H2
• InChI Key: QSALTXKXRCCRON-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)C2=CC=CC=C2Cl)NCC3=COC=N3
• Molecular Formula: C15H16ClN3O2
• Molecular Weight: 305.76 g/mol

Description

1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one, also known as CX1739, is a compound that has been widely studied for its potential use in the field of neuroscience. This compound has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various physiological processes, including neurotransmission, ion channel regulation, and cell survival.

Mechanism of Action

The sigma-1 receptor is a transmembrane protein that is primarily located in the endoplasmic reticulum of cells. 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one binds to this receptor with high affinity, leading to the modulation of various cellular processes. The exact mechanism of action of 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one is not fully understood, but it is thought to involve the regulation of ion channels, neurotransmitter release, and intracellular signaling pathways.
Biochemical and Physiological Effects
1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one has been shown to have a variety of biochemical and physiological effects. In animal studies, 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one has been shown to increase the levels of various neurotransmitters, including dopamine, norepinephrine, and serotonin. It has also been shown to increase the expression of various neurotrophic factors, which are proteins that promote the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one in lab experiments is its high affinity for the sigma-1 receptor, which allows for precise modulation of this protein. However, one limitation of using 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one. One area of interest is the potential use of 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one in the treatment of Alzheimer's disease. Preclinical studies have shown that 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one can reduce the accumulation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease. Another potential future direction is the development of more potent and selective sigma-1 receptor agonists, which could have even greater therapeutic potential.

Synthesis Methods

The synthesis of 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one involves the reaction of 2-chlorobenzaldehyde with 4-(aminomethyl)oxazole in the presence of sodium triacetoxyborohydride. The resulting intermediate is then reacted with piperidin-2-one to yield 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one.

Scientific Research Applications

1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one has been studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. In preclinical studies, 1-(2-Chlorophenyl)-3-(1,3-oxazol-4-ylmethylamino)piperidin-2-one has been shown to have neuroprotective effects, improve cognitive function, and reduce the symptoms of depression.